BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Solubility of Disperse Orange
80 in DMSO and Ethanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760

For Researchers, Scientists, and Drug Development Professionals

Introduction to Disperse Orange 80

Disperse Orange 80 is a monoazo disperse dye characterized by its red-light orange hue.[1]
As a member of the disperse dye class, it is a non-ionic molecule with low water solubility,
designed primarily for coloring hydrophobic synthetic fibers like polyester.[2] Its chemical
formula is C20H20NeOs3, and it has a molecular weight of 392.41 g/mol .[1] The molecule's
structure and non-ionic nature are key to its application in textile dyeing, where it forms a fine
dispersion in an aqueous dyebath and migrates into the fiber upon heating.[3][4][5] Beyond
textiles, disperse dyes are also utilized in functional textile processing and as tools in various
biological experiments.[6] Understanding the solubility of Disperse Orange 80 in organic
solvents is crucial for its application in research and development, including for in vitro studies
where it has been observed to induce DNA damage and apoptosis in certain cell lines.

Importance of Solubility in Research Applications

The solubility of a compound is a critical parameter in a multitude of scientific disciplines. For
researchers and drug development professionals, precise solubility data is essential for:

e Stock Solution Preparation: Accurate preparation of stock solutions is fundamental for
ensuring the reliability and reproducibility of experimental results. Knowing the solubility limit
prevents the use of supersaturated or incompletely dissolved solutions.
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» Assay Development: In biological assays, the test compound must remain in solution under
the experimental conditions to ensure accurate measurement of its activity. Poor solubility
can lead to compound precipitation and erroneous results.

o Formulation Development: For any potential therapeutic application, understanding a
compound's solubility in various solvents and solvent systems is a prerequisite for
developing stable and effective formulations.

» Toxicology Studies: Consistent and known concentrations of a substance are required for
accurate toxicological assessments.

Given the hydrophobic nature of disperse dyes, organic solvents such as dimethyl sulfoxide
(DMSO) and ethanol are commonly used to dissolve them for experimental purposes. DMSO is
a powerful polar aprotic solvent capable of dissolving a wide range of nonpolar and polar
compounds, while ethanol is a widely used polar protic solvent.

Quantitative Solubility Data

Specific quantitative solubility data for Disperse Orange 80 in DMSO and ethanol is not readily
available in published literature. The following table provides an illustrative structure for
presenting such data once it has been determined experimentally. It is crucial to experimentally
verify these values for any specific application.

Solvent Temperature (°C) Solubility (g/L) Solubility (mg/mL)
Dimethyl Sulfoxide ) )

25 Illustrative Value Illustrative Value
(DMSO)
Ethanol 25 Illustrative Value Illustrative Value

Experimental Protocol: Determination of Solubility
by UV-Vis Spectrophotometry

The following protocol outlines a standard method for determining the solubility of Disperse
Orange 80 in DMSO and ethanol using UV-Vis spectrophotometry, which relies on the Beer-
Lambert Law.
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Materials and Equipment

o Disperse Orange 80 powder

o Dimethyl sulfoxide (DMSO), analytical grade
o Ethanol, analytical grade

e Analytical balance

e Volumetric flasks

o Pipettes

» Vortex mixer

e Thermostatic shaker/incubator

o Centrifuge

o Syringe filters (e.g., 0.45 pm)

o UV-Vis spectrophotometer

Experimental Workflow Diagram

Cuvettes (quartz or appropriate for the solvent and wavelength range)
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Preparation
Prepare Stock Solution Prepare Saturated Solution
(e.g., 1 mg/mL in solvent) (Excess dye in solvent)
Analysis
Y \ 4
Create Serial Dilutions Determine Amax Equilibrate Saturated Solution
(Standard Solutions) (Scan a standard solution) (e.g., 24h at 25°C)
\ \
Measure Absorbance Centrifuge & Filter
of Standards Saturated Solution
Y Y
Generate Calibration Curve Measure Absorbance
(Absorbance vs. Concentration) of Diluted Supernatant
Calculation

Calculate Concentration
from Calibration Curve

\

Calculate Final Solubility
(Account for dilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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